Cas no 893638-47-6 (Ethyl 5-(m-tolyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(m-tolyl)isoxazole-3-carboxylate
• CAS No: 893638-47-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD08701224
• CID: 993697
• PubChem ID: 23006227
• Update Time: 2025-04-20

Ethyl 5-(m-tolyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(m-tolyl)isoxazole-3-carboxylate
• Ethyl 5-(3-methylphenyl)-1,2-oxazole-3-carboxylate
• ethyl 5-m-tolylisoxazole-3-carboxylate
• SY267946
• Akos pao-1398
• MFCD08701224
• Ethyl5-(m-tolyl)isoxazole-3-carboxylate
• DTXSID90629704
• 893638-47-6
• SCHEMBL2967105
• JHFSORPOVYRMJN-UHFFFAOYSA-N
• DB-343018

• MDL： MFCD08701224
• Inchi： 1S/C13H13NO3/c1-3-16-13(15)11-8-12(17-14-11)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3
• InChI Key： JHFSORPOVYRMJN-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų